Cas no 139767-78-5 (3H-Pyrazol-3-one, 5-benzoyl-2,4-dihydro-)

• Product name: 3H-Pyrazol-3-one, 5-benzoyl-2,4-dihydro-
• CAS No: 139767-78-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1280078

3H-Pyrazol-3-one, 5-benzoyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-benzoyl-2,4-dihydro-

• Inchi： 1S/C10H8N2O2/c13-9-6-8(11-12-9)10(14)7-4-2-1-3-5-7/h1-5H,6H2,(H,12,13)
• InChI Key： APSSALPBMOOQSP-UHFFFAOYSA-N
• SMILES： N1=C(C(=O)C2=CC=CC=C2)CC(=O)N1

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• PSA: 58.53
• pka: 11.81±0.40(Predicted)